Cas no 1249558-52-8 (1-(Bromomethyl)-1-methoxycycloheptane)

• Product Name: 1-(Bromomethyl)-1-methoxycycloheptane
• CAS No: 1249558-52-8
• MF: C₉H₁₇BrO
• MW: 221.134682416916
• CID: 5740207
• PubChem ID: 62113509
• Update Time: 2023-11-11

1-(Bromomethyl)-1-methoxycycloheptane Chemical and Physical Properties

Names and Identifiers

• EN300-747133
• 1249558-52-8
• AKOS011393412
• 1-(bromomethyl)-1-methoxycycloheptane
• Cycloheptane, 1-(bromomethyl)-1-methoxy-
• 1-(Bromomethyl)-1-methoxycycloheptane

• Inchi： 1S/C9H17BrO/c1-11-9(8-10)6-4-2-3-5-7-9/h2-8H2,1H3
• InChI Key： PJHVBHMINUKBBQ-UHFFFAOYSA-N
• SMILES： BrCC1(CCCCCC1)OC

Computed Properties

• Exact Mass: 220.04628g/mol
• Monoisotopic Mass: 220.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 240.4±13.0 °C(Predicted)